2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide
Overview
Description
2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is a novel compound that has attracted attention from the scientific community due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is not fully understood. However, it is believed to act by binding to specific targets in the body, such as enzymes or receptors, and modulating their activity. This leads to the inhibition of certain cellular processes that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide have been studied extensively in vitro and in vivo. It has been shown to exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. Additionally, it has been shown to modulate various signaling pathways that are involved in cellular processes such as proliferation, apoptosis, and differentiation.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is its potent inhibitory activity against specific targets. This makes it a valuable tool for studying the role of these targets in various diseases. However, one of the limitations of this compound is its low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the identification of additional targets that this compound can bind to and modulate. Finally, the potential therapeutic applications of this compound in various diseases should be further explored through preclinical and clinical studies.
Conclusion:
In conclusion, 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is a novel compound that has shown promising potential as a therapeutic agent. Its potent inhibitory activity against specific targets makes it a valuable tool for studying the role of these targets in various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent inhibitory activity against certain enzymes and proteins that are implicated in various diseases such as cancer, inflammation, and neurological disorders. As a result, this compound has been investigated as a potential drug candidate for the treatment of these diseases.
properties
IUPAC Name |
2-cyclopropyl-N-(pyrimidin-4-ylmethyl)-1,3-benzoxazole-6-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2/c21-15(18-8-12-5-6-17-9-19-12)11-3-4-13-14(7-11)22-16(20-13)10-1-2-10/h3-7,9-10H,1-2,8H2,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRDVZKWZWJILR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC3=C(O2)C=C(C=C3)C(=O)NCC4=NC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.